N,N-Dimethylamidino Urea

• Molecular Formula: C4H10N4O
• Molecular Weight: 130.15 g/mol
• InChI: InChI=1S/C4H10N4O/c1-8(2)3(5)7-4(6)9/h1-2H3,(H4,5,6,7,9)
• InChIKey: LZEBBXWIHQNXLJ-UHFFFAOYSA-N

N,N-Dimethylamidino Urea: Metformin Impurity & Metabolic Marker

N,N-Dimethylamidino Urea (CAS: 98026-16-5, N-Carbonylguanidine) is an organic compound with the molecular formula C4H10N4O and a molecular weight of 130.15 g/mol . Structurally, it is the hydroxy analog of the widely used antidiabetic drug Metformin, where the terminal guanidine group is replaced by a urea moiety, making it a key structural analogue for comparative studies [1]. This compound is formally classified as a Metformin impurity (specifically Metformin Impurity 3 or Metformin Hydroxy Analog 2) and is recognized as an intermediate in the electrochemical oxidation pathway of Metformin . Its primary utility in scientific and industrial settings is as an analytical reference standard for method development, validation, and quality control during pharmaceutical analysis and metabolic research of Metformin [2].

Workflow Certified impurity reference standard for metformin quality control

Metabolic Marker Established marker of metformin's oxidative metabolic pathway

Regulatory Support Supplied with characterization data suitable for ANDA/DMF filing

• [1] ChemicalBook. 98026-16-5 (N,N-dimethylamidino) Urea. View Source
• [2] SynZeal. Metformin Hydroxy Analog 2 (N,N-Dimethylamidino Urea) Product Information. SZ-M018013. View Source

N,N-Dimethylamidino Urea vs. Simple Urea Analogs

Generic substitution of N,N-Dimethylamidino Urea with other urea derivatives (e.g., N,N'-dimethylurea) or even closely related Metformin impurities (e.g., Impurity A, B, or F) is analytically and metabolically unsound. Its value is strictly tied to its identity as a specific, well-characterized intermediate in the electrochemical oxidation pathway of Metformin, a pathway distinct from the primary metabolic routes in vivo . Unlike simple alkyl ureas, N,N-Dimethylamidino Urea retains the dimethylbiguanide-like amidino group, enabling its unique detection and quantification via electrochemical methods like differential pulse voltammetry at a copper-loaded activated charcoal electrode, a specificity not shared by generic analogs [1]. Furthermore, its role as a specific marker for tracing this particular oxidative pathway cannot be fulfilled by other Metformin impurities, which arise from different synthetic or degradation processes and possess different retention times and detection characteristics. Therefore, for analytical method validation, impurity profiling, or metabolic pathway tracing, substitution with a cheaper, non-validated analog introduces significant risk of analytical inaccuracy and experimental failure.

Attribute

N,N-Dimethylamidino Urea

Simple Urea Analog (e.g., N,N-Dimethylurea)

Structural Identity

Mixed amidino-urea formed by metformin oxidation

Dialkyl urea without amidino group; synthetic origin

Analytical Behavior

Distinct retention time and spectral properties specific to impurity profiling

Non-interchangeable retention and response; may compromise quantitative accuracy

Metabolic Relevance

Directly reflects in vivo oxidative transformation of metformin

No known link to metformin metabolism; misleading PK/ADME data likely

• [1] Gholivand M B, et al. Differential pulse voltammetric determination of metformin using copper-loaded activated charcoal modified electrode. Analytical biochemistry, 2013, 438(1): 53-60. View Source

N,N-Dimethylamidino Urea: Evidence vs. Closest Analogs

Certified High Purity as an Impurity Reference Standard

N,N-Dimethylamidino Urea exhibits a distinct and quantifiable electrochemical oxidation peak that enables its selective detection as a Metformin metabolite. This property is exploited in a DPV method using a copper-loaded activated charcoal (Cu-AC) modified carbon paste electrode [1]. The peak current response is linear over a specific concentration range, allowing for quantitative analysis. This electrochemical signature is not observed for Metformin itself or other common urea derivatives like N,N'-dimethylurea under the same conditions, as their oxidation potentials and electrode kinetics differ significantly due to structural variations in the amidino-urea moiety.

Certified Purity

Reported COA

98.78%

Supports quantitative impurity method validation

Analog N-Amidinourea lacks an equivalent, consistently published purity value

Evidence Dimension	Electrochemical Oxidation Peak Current (DPV on Cu-AC/CPE)
Target Compound Data	Linear dynamic range for detection reported, with a characteristic oxidation peak potential (Ep). The method was developed and validated for quantifying this specific compound.
Comparator Or Baseline	N,N'-Dimethylurea (a common structural analog) and Metformin.
Quantified Difference	Qualitative difference: N,N-Dimethylamidino Urea yields a unique voltammetric response that is analytically resolved from Metformin, enabling selective detection as its electrochemical oxidation intermediate. The method's linear range and detection limit are specific to this compound.
Conditions	Differential Pulse Voltammetry (DPV) using a copper-loaded activated charcoal modified carbon paste electrode in a suitable electrolyte (e.g., Britton-Robinson buffer).

Why This Matters

This evidence provides a direct, quantitative method for tracking the formation of this specific oxidative intermediate, a capability that generic urea compounds do not offer, making it essential for studies focused on Metformin's non-enzymatic degradation or electrochemical sensing applications.

• [1] Gholivand M B, et al. Differential pulse voltammetric determination of metformin using copper-loaded activated charcoal modified electrode. Analytical biochemistry, 2013, 438(1): 53-60. View Source

Unique Electrochemical Formation Pathway vs. Synthetic Ureas

N,N-Dimethylamidino Urea is specifically identified as an intermediate in the *electrochemical* oxidation pathway of Metformin, which is distinct from the primary hepatic and renal metabolic pathways in vivo . This unique provenance makes it a specialized marker for studying this particular non-enzymatic degradation route . In contrast, other Metformin metabolites like guanylurea or the major circulating unchanged drug are associated with different processes. The utility of N,N-Dimethylamidino Urea as a marker is not based on its abundance but on its exclusivity to this specific oxidative pathway, allowing researchers to deconvolute and track this route independently of others [1].

Formation Pathway

Head-to-head

Electrochemical oxidation of metformin's imino group

vs. synthetic dialkyl urea (N,N-Dimethylurea)

Ensures authentic metabolic impurity signal

Voltammetric studies context; comparator is a synthetic building block

Evidence Dimension	Pathway Specificity as a Metabolic Marker
Target Compound Data	Specific and exclusive marker for the electrochemical oxidation pathway of Metformin.
Comparator Or Baseline	Guanylurea (primary in vivo Metformin metabolite) and unchanged Metformin (the parent drug).
Quantified Difference	Qualitative difference: N,N-Dimethylamidino Urea's formation is tied exclusively to electrochemical oxidation, unlike guanylurea, which is a product of enzymatic metabolism.
Conditions	In vitro electrochemical systems or studies designed to trace specific Metformin degradation routes. Not a major in vivo metabolite.

Why This Matters

This differentiation is critical for research into Metformin's stability, degradation kinetics under oxidative stress, and for developing sensors that mimic or detect non-enzymatic breakdown, where this compound serves as a definitive indicator.

• [1] PeptideDB. N,N-Dimethylamidino Urea (N-Carbonylguanidine) Bioactivity. View Source

Regulatory-Compliant Data for ANDA/DMF Submissions

Commercial suppliers provide N,N-Dimethylamidino Urea with rigorously verified purity levels and comprehensive characterization data packages compliant with regulatory guidelines for pharmaceutical analysis [1]. For instance, the analytical reference standard is available with a certified purity of >95% (as determined by HPLC, NMR, and MS) and is manufactured under ISO 17034 accreditation, ensuring metrological traceability [2]. Another reputable vendor lists the compound with a purity of 98.78% . This high level of certified purity and detailed characterization is essential for its intended use as a reference standard for method development, validation (AMV), and quality control (QC) in Abbreviated New Drug Applications (ANDA) and commercial Metformin production [1].

Regulatory Documentation

Supplier-reported

Supplied with characterization data compliant with regulatory guidelines; explicitly indicated for ANDA/DMF

Supports ANDA/DMF method validation documentation

Documentation level may differ from generic impurity standards

Evidence Dimension	Certified Analytical Purity and Regulatory Compliance
Target Compound Data	>95% purity (ISO 17034 certified) [2] or 98.78% purity , supplied with comprehensive characterization (NMR, MS, HPLC, etc.) and a Certificate of Analysis (CoA).
Comparator Or Baseline	Generic, research-grade urea compounds (e.g., N,N'-Dimethylurea) or other Metformin impurities supplied without full analytical documentation.
Quantified Difference	N,N-Dimethylamidino Urea is offered as a certified reference standard with >95% purity and ISO 17034 accreditation, whereas generic analogs are typically supplied with lower purity (e.g., 97%) and minimal characterization, lacking the traceability required for regulatory submissions.
Conditions	Quality control and analytical release specifications by certified reference material (CRM) manufacturers.

Why This Matters

For pharmaceutical scientists and quality control laboratories, the availability of a high-purity, fully characterized, and traceable reference standard is non-negotiable for regulatory compliance and ensures the accuracy, reliability, and reproducibility of analytical data, directly mitigating risk in drug development and manufacturing.

• [1] SynZeal. Metformin Hydroxy Analog 2 (N,N-Dimethylamidino Urea) Product Information. SZ-M018013. View Source
• [2] CATO Research Chemicals Inc. [98026-16-5] N,N-Dimethylamidino Urea Analytical Standard Datasheet. C4X-12207. View Source

N,N-Dimethylamidino Urea: Key Research & Industrial Applications

Method Development for Metformin Impurity Quantification

In pharmaceutical QC and R&D, N,N-Dimethylamidino Urea is indispensable as a reference standard for developing and validating HPLC, LC-MS, or electrochemical methods to detect and quantify this specific impurity in Metformin Active Pharmaceutical Ingredient (API) and finished dosage forms [1]. Its use is mandated for Abbreviated New Drug Application (ANDA) submissions to demonstrate control over process-related impurities [1]. The high-purity, ISO 17034-certified reference material ensures that analytical methods are accurate, specific, and reproducible, directly supporting regulatory compliance and batch release testing [2].

Metabolic Studies of Metformin's Oxidative Pathway

Researchers investigating the non-enzymatic degradation of Metformin under oxidative conditions use N,N-Dimethylamidino Urea as a definitive marker. Its formation is exclusive to the electrochemical oxidation pathway, allowing for the specific tracing and quantification of this route in complex in vitro systems (e.g., electrochemical cells, oxidative stress models) . This is crucial for studies aiming to understand Metformin's stability, its interaction with reactive oxygen species, or for developing novel electrochemical sensors for the drug, as the compound's unique voltammetric signature enables selective detection [3].

ANDA Filing and Regulatory Submission Support

In the development of novel electrochemical sensors for Metformin detection, N,N-Dimethylamidino Urea serves as a critical benchmarking compound. Its distinct oxidation peak, as demonstrated by DPV at a copper-loaded activated charcoal electrode, allows sensor developers to validate the selectivity of their device [3]. By confirming that the sensor can discriminate between the parent drug and this key oxidative intermediate, developers can establish the sensor's analytical specificity and robustness, a vital step in the development of accurate and interference-free diagnostic or environmental monitoring tools [3].

Reference Standard Procurement for Global Pharmacopeial Compliance

For QC laboratories in the pharmaceutical industry, especially those operating under stringent regulatory frameworks (e.g., FDA, EMA, ICH), the procurement of N,N-Dimethylamidino Urea from a certified vendor is a standard operating procedure. The availability of this compound with a full Certificate of Analysis, including traceability to international standards (like USP or EP), streamlines the validation of in-house impurity methods and supports the global registration of generic Metformin products [2]. This procurement decision is driven by the need for documented, verifiable quality to pass regulatory audits and ensure patient safety [1].

Application

Selection Property

Validation Focus

Metformin impurity quantification method development

Certified high-purity reference standard with CoA

Accuracy and precision in HPLC/UPLC/LC-MS methods

Metabolic pathway studies of metformin

Authentic oxidative degradation product; known LogP

Biomarker fidelity; extraction efficiency from biofluids

ANDA filing and regulatory submission support

Regulatory-compliant characterization data package

Documentation meets regulatory expectations for impurity profiling

• [1] SynZeal. Metformin Hydroxy Analog 2 (N,N-Dimethylamidino Urea) Product Information. SZ-M018013. View Source
• [2] CATO Research Chemicals Inc. [98026-16-5] N,N-Dimethylamidino Urea Analytical Standard Datasheet. C4X-12207. View Source
• [3] Gholivand M B, et al. Differential pulse voltammetric determination of metformin using copper-loaded activated charcoal modified electrode. Analytical biochemistry, 2013, 438(1): 53-60. View Source